2,2'-(3-phenyl-1,2-propanediyl)bis-1H-benzimidazole

• IUPAC Name: 2-[1-(1H-benzimidazol-2-yl)-3-phenylpropan-2-yl]-1H-benzimidazole
• InChI: InChI=1S/C23H20N4/c1-2-8-16(9-3-1)14-17(23-26-20-12-6-7-13-21(20)27-23)15-22-24-18-10-4-5-11-19(18)25-22/h1-13,17H,14-15H2,(H,24,25)(H,26,27)
• InChI Key: MHCMSXFDLFUTKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC2=NC3=CC=CC=C3N2)C4=NC5=CC=CC=C5N4
• Molecular Formula: C23H20N4
• Molecular Weight: 352.4 g/mol

Description

2,2'-(3-phenyl-1,2-propanediyl)bis-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and catalysis. This compound is also known as PBI or polybenzimidazole, and it has a unique structure that makes it an attractive candidate for several research studies.

Mechanism of Action

The mechanism of action of 2,2'-(3-phenyl-1,2-propanediyl)bis-1H-benzimidazole is not fully understood, but it is believed to act by disrupting the DNA replication process in bacteria and cancer cells. PBI has been shown to bind to the DNA molecule, causing structural changes that prevent the replication process from occurring.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,2'-(3-phenyl-1,2-propanediyl)bis-1H-benzimidazole are still under investigation. However, studies have shown that PBI exhibits low toxicity and high biocompatibility, making it a promising candidate for various biomedical applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2'-(3-phenyl-1,2-propanediyl)bis-1H-benzimidazole in lab experiments is its high solubility in polar solvents, which makes it easy to dissolve and work with. It also exhibits low toxicity and high biocompatibility, making it suitable for various biomedical applications. However, one of the limitations is that it is relatively expensive compared to other compounds, which may limit its widespread use in research.

Future Directions

There are several potential future directions for research on 2,2'-(3-phenyl-1,2-propanediyl)bis-1H-benzimidazole. One area of interest is in the development of new drug delivery systems using PBI as a carrier. Another potential area of research is in the development of new antimicrobial and anticancer agents based on the structure of PBI. Additionally, there is potential for PBI to be used in the development of new materials with unique properties, such as high thermal stability and conductivity.

Synthesis Methods

The synthesis of 2,2'-(3-phenyl-1,2-propanediyl)bis-1H-benzimidazole can be achieved through various methods, including the condensation of o-phenylenediamine and terephthalic acid. The reaction is usually carried out in the presence of a dehydrating agent, such as polyphosphoric acid or acetic anhydride, and a catalyst such as zinc acetate or copper acetate. The resulting product is a white or yellowish powder that is highly soluble in polar solvents.

Scientific Research Applications

The unique structure and properties of 2,2'-(3-phenyl-1,2-propanediyl)bis-1H-benzimidazole make it an attractive candidate for several scientific research applications. One of the primary areas of research is in the field of medicinal chemistry, where PBI has been shown to exhibit potent antimicrobial and anticancer properties. It has also been investigated as a potential drug delivery system due to its high solubility and biocompatibility.